Phosphoric acid

• IUPAC Name: phosphoric acid
• InChI: InChI=1S/H3O4P/c1-5(2,3)4/h(H3,1,2,3,4)
• InChI Key: NBIIXXVUZAFLBC-UHFFFAOYSA-N
• Canonical SMILES: OP(=O)(O)O
• Molecular Formula: H3PO4, Array, H3O4P
• DSSTOX Substance ID: DTXSID5024263
• Molecular Weight: 97.995 g/mol
• Physical Description: Phosphoric acid appears as a clear colorless liquid or transparent crystalline solid. The pure solid melts at 42.35 °C and has a density of 1.834 g / cm3. Liquid is usually an 85% aqueous solution. Shipped as both a solid and liquid. Corrosive to metals and tissue. Used in making fertilizers and detergents and in food processing., Dry Powder; Dry Powder, Liquid; Dry Powder, Other Solid; Liquid; Liquid, Other Solid; Other Solid; Pellets or Large Crystals, Clear, colourless, viscous liquid, Thick, colorless, odorless, crystalline solid. [Note: Often used in an aqueous solution.]; [NIOSH], Solid, HYGROSCOPIC COLOURLESS CRYSTALS., CLEAR COLOURLESS ODOURLESS LIQUID., Thick, colorless, odorless, crystalline solid., Thick, colorless, odorless, crystalline solid. [Note: Often used in an aqueous solution.]
• Boiling Point: greater than 266 °F at 760 mmHg (USCG, 1999), 407 °C, 3.4 (Air = 1 at the boiling point of phosphoric acid), 158.00 °C. @ 760.00 mm Hg, 158 °C, 415 °F
• Solubility: Miscible (NIOSH, 2023), Soluble in water, alcohol; soluble in 8 volumes of 3:1 ether:alcohol mixture, Soluble in ethanol, 548 g/100 g water at 20 °C, 1000 mg/mL, Solubility in water: miscible, Solubility in water: very soluble, Miscible
• Density: 1.892 at 77 °F (USCG, 1999) - Denser than water; will sink, 1.8741 (100% solution); 1.6850 (85% solution); 1.334 (50% solution), all at 25 °C /Phosphoric acid solutions/, Density at 25 °C: 75% 1.574; 80% 1.628; 85% 1.685, /Bulk density =/ 15.6 lb/gal. /Phosphoric acid, liquid or solution/, 1.9 g/cm³, Density (at 25 °C): 1.7 g/cm³, 1.87 (pure) 1.33 (50% solution), (77 °F): 1.87 (pure) 1.33 (50% solution)
• Vapor Density: Relative vapor density (air = 1): 3.4
• Vapor Pressure: 0.03 mmHg (NIOSH, 2023), 0.02 [mmHg], VP: Concentration in wt%, kPa (all at 20 °C): 0, 2.35; 5, 2.33; 10, 2.31; 20, 2.27; 30, 2.17; 50, 1.73; 75, 0.75; 85, 0.29; 100, 0.004, 0.0285 torr at 20 °C, Vapor pressure, Pa at 25 °C:, Vapor pressure, kPa at 20 °C: 0.29, 0.03 mmHg
• Mechanism of Action: Phosphate supplementation of the diet of rodents has been shown to lead to reduction in the incidence of dental caries and different phosphates have different powers in reducing the cariogenic potential of the carbohydrates in a diet. Phosphate supplements seem to exert their cariostatic effect on the tooth surface either directly during eating or by excretion in the saliva.
• Impurities: THE FOLLOWING CHEMICALS APPEAR AS IMPURITIES IN WET-PROCESS ACID-MERCHANT GRADE, PURIFIED WET-PROCESS ACID TECHNICAL GRADE, AND THERMAL ACID-TECHNICAL GRADE, RESPECTIVELY: CALCIUM MONOXIDE-0.06%, 0.005%, 0.01%; FLUORIDE-0.8%, 0.08%, <0.0001%; ALUMINUM OXIDE-1.7%, 0.01%, 0.0003%; IRON OXIDE-1.23%, 0.007%, 0.004%; MAGNESIUM OXIDE-0.58%, 0.003%, 0.0002%; POTASSIUM OXIDE-0.01%, 0%, 0.0007%; SODIUM OXIDE-0.12%, 0.0025%; SILICON DIOXIDE-0.07%, 0.1%, 0.0015%; AND SULFATE-2.2%, 0.2%, >0.002%
• Color/Form: Unstable orthorhombic crystals or clear syrupy liquid, Colorless, sparkling liquid or transparent, crystalline solid, depending on concentration and temperature. At 20 °C the 50% and 75% strengths are mobile liquids, the 85% is of syrupy consistency; the 100% acid is in the form of crystals., Colorless viscous liquid, Thick, colorless crystalline solid [Note: Often used in an aqueous solution]
• CAS RN: 7664-38-2, 14265-44-2
• Melting Point: 108 °F (NIOSH, 2023), 42.4 °C, Melting point: 75% -17.5 °C; 80% 4.6 °C; 85% 21 °C., Hygroscopic; Latent heat of fusion = 10.5 kJ/mol at the melting point; Heat capacity at constant pressure = 106.2 J/mole (25 °C)., White, monoclinic crystalline solid; MP; melts at 42.35 °C; the hemihydrate has a melting point of 29.25 °C /Pure, 100% phosphoric acid/, 41.00 to 44.00 °C. @ 760.00 mm Hg, 42 °C, 21.1 °C, 108 °F

Description

Synthesis Analysis

The synthesis of chiral phosphoric acid derivatives is a significant area of study. For instance, the development of a chiral phosphoric acid-catalyzed three-component Povarov reaction has enabled the synthesis of tetrahydroquinolines with high yields and excellent stereoselectivity . Similarly, the first phosphoric acid-catalyzed asymmetric approach to SPINOL derivatives has been reported, providing a practical and straightforward access to this privileged structure . These studies showcase the advancements in the synthesis of phosphoric acid derivatives for catalytic applications.

Molecular Structure Analysis

The molecular structure of phosphoric acid and its derivatives is critical to their function as catalysts. The solid phosphoric acid (SPA) catalyst, for example, has been studied using NMR and X-ray powder diffraction to identify its crystalline silicon phosphate phases, which contribute to its acidity and catalytic properties . The design of binaphthol-derived monophosphoric acids as novel chiral Brønsted-acid catalysts further emphasizes the importance of molecular structure in the development of efficient enantioselective catalysts .

Chemical Reactions Analysis

Phosphoric acid catalyzes a variety of chemical reactions. The enantio- and diastereoselective synthesis of cis-3,4-diarylchromanols and the subsequent manipulation to different chromane derivatives demonstrate the versatility of phosphoric acid catalysis . Additionally, the synthesis of optically active SPINOL-based phosphoric acids has been shown to exhibit excellent enantioselectivities for reactions involving indoles, aldimines, and β,γ-unsaturated-α-ketoesters . The catalytic synthesis of fluorinated dihydroindolo[1,2-c]quinazolines and β-amino-α,α-difluoro carbonyl compounds further exemplifies the broad applicability of phosphoric acid in organic synthesis.

Physical and Chemical Properties Analysis

The physical and chemical properties of phosphoric acid are essential for its role as a catalyst. The acidity of SPA, for instance, is attributed to a liquid or glassy solution of phosphoric acid oligomers, which are supported on silicon phosphate phases and exhibit Bronsted acid sites . The mildness of aqueous phosphoric acid as a reagent for deprotection reactions highlights its utility in preserving the stereochemical integrity of substrates and offering good selectivity in the presence of other acid-sensitive groups . The synthesis and application of SPINOL-derived phosphoric acids in enantioselective Friedel-Crafts reactions further demonstrate the effectiveness of phosphoric acid derivatives as catalysts .

Scientific Research Applications

1. Graphene Production

Phosphoric acid is used in the production of graphene sheets. This involves the delamination of graphite in (electro-)chemical baths, where phosphoric acid presents a different phenomenology compared to other acidic solutions like sulfuric and perchloric acid. The graphite surface, when treated with phosphoric acid, is covered by a thin oxidized layer, observable during anodic current regime electrochemical treatments. This is characterized using electrochemical methods, atomic force microscopy, and Raman spectroscopy (Yivlialin et al., 2016).

2. Dentistry Applications

Phosphoric acid is significant in dentistry, particularly in etching dentin surfaces. Microscopic and chemical analyses demonstrate that phosphoric acid effectively removes the smear layer and precipitates silica particles on etched dentin surfaces. This is crucial for the bonding process in dental procedures (Kharouf et al., 2019).

3. Industrial Chemical Uses

In the industrial sector, phosphoric acid serves as an intermediate in fertilizer production, metal surface treatment in metallurgy, and as a food industry additive. Its production and applications are widespread globally, impacting various industries (Salas et al., 2017).

4. Corrosion Inhibition

Phosphoric acid plays a role in protecting steel alloys from corrosion, especially in industrial settings where steel equipment comes into contact with the acid. The efficiency and applications of various organic and inorganic inhibitors in phosphoric acid environments have been investigated, offering insights into maintaining equipment integrity in corrosive environments (Khadom & Farhan, 2018).

5. Pharmaceutical and Battery Applications

Phosphoric acid is a practical source for producing elaborate phosphorus compounds used in pharmaceutical and battery applications. It serves as a versatile precursor for various alkylated and fluorinated phosphorus compounds, demonstrating its utility beyond traditional fertilizer production (Geeson & Cummins, 2018).

6. Antimicrobial and Cytotoxic Effects

In medical research, phosphoric acid's antimicrobial and cytotoxic effects have been studied, especially in endodontics. It shows higher antimicrobial activity compared to other irrigants and demonstrates cytotoxicity similar to other commonly used substances in dental treatments (Prado et al., 2015).

7. Polymer Electrolyte Membranes

In the field of high-temperature polymer electrolyte membranes, phosphoric acid is used as a dopant to provide protonic conductivity. It plays a crucial role in the establishment of the three-phase boundary in porous electrodes, significantly impacting the performance of such membranes (Korte et al., 2016).

Safety And Hazards

Concentrated phosphoric acid is highly corrosive and can cause serious injury if ingested, including severe burns in the mouth and throat. If brought in contact with your eyes, this solution can cause permanent eye damage, and skin contact may cause severe burns.

Future Directions

The global Phosphoric Acid market stood nearby 50 million tonnes in 2022 and is expected to grow at a CAGR of 4.09% during the forecast period until 2032. The primary market driving factor for the growth of Phosphoric Acid market is its application in Fertilizers Industry.